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Abstract

Lithium peroxide (LizO2) presents a compelling solution for air revitalization in enclosed
environments such as spacecraft and submarines. Its primary advantage lies in its dual
functionality: the absorption of carbon dioxide (CO2z) and the simultaneous generation of
breathable oxygen (O2). This application note details the underlying chemistry, performance
characteristics, and critical operational parameters of lithium peroxide-based air revitalization
systems. Furthermore, it provides comprehensive experimental protocols for the evaluation of
lithium peroxide canisters and summarizes key performance data in a comparative format. This
document is intended for researchers, scientists, and engineers involved in the development of
life support systems.

Introduction

The maintenance of a habitable atmosphere in sealed environments like spacecraft and
submarines is paramount for crew survival and mission success. Air revitalization systems are
critical components of environmental control and life support systems (ECLSS), responsible for
removing metabolic CO2 and replenishing O2. While various technologies exist for this purpose,
non-regenerative chemical scrubbers are often employed for their simplicity and reliability,
particularly in contingency scenarios or shorter-duration missions.
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Lithium hydroxide (LIOH) has been a traditional choice for CO:z scrubbing; however, it
necessitates a separate system for oxygen supply.[1] Lithium peroxide offers a significant
advantage by combining both functions into a single chemical reaction, leading to potential
savings in mass and volume.[2] The overall reaction of lithium peroxide with carbon dioxide is
as follows:

2Li202 + 2C0O2 - 2Li2CO3 + O2

This reaction highlights the theoretical potential of Li=O2 to not only remove CO:2 but also to
produce O2. The efficiency and kinetics of this process are, however, highly dependent on
various factors, including the presence of water vapor and catalysts.

Chemical Pathways and Mechanisms

The reaction of lithium peroxide with carbon dioxide is more complex than the single-step
equation suggests and is significantly influenced by the presence of water vapor. Moisture is
essential for the reaction to proceed efficiently. One proposed mechanism involves the initial
reaction of lithium peroxide with water to form lithium hydroxide and hydrogen peroxide.[2] The
lithium hydroxide then reacts with carbon dioxide, while the hydrogen peroxide decomposes to
release oxygen. The key reactions in the presence of moisture are:

o Li2O2 + 2H20 — 2LIOH + H202
e 2LIOH + CO2 - Li2COs + H20[1]
e 2H202 - 2H20 + O2

The presence of catalysts, such as nickel sulfate, can promote the decomposition of hydrogen
peroxide, thereby enhancing the oxygen release rate.[2]
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Caption: Chemical pathways for air revitalization using lithium peroxide.

Performance Data

The performance of lithium peroxide as an air revitalization agent is influenced by factors such

as its bulk density, the presence of a catalyst, and the operating temperature of the reaction

bed. The following tables summarize key performance data from experimental evaluations.

Table 1: Performance of Catalyzed vs. Uncatalyzed Lithium Peroxide
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Parameter

Catalyzed Li202 (Low Bulk
Density)

Uncatalyzed Li202 (Low
Bulk Density)

CO2 Removal Duration

> 2 hours for outlet pCOz2 to

rise from 0.5 to 4.0 mmHg

Shorter duration, more rapid

breakthrough

Oxygen Generation

Enhanced

Lower rate

Operating Temperature

High bed temperatures noted
(>600°F)

Lower bed temperatures

Catalyst

2% Nickel Sulfate

None

Data sourced from experimental evaluations for portable life support systems.[2]

Table 2: Comparison of Lithium Peroxide and Lithium Hydroxide Systems

Parameter

Lithium Peroxide (Li20z2)
System

Lithium Hydroxide (LiOH)
System

Functionality

CO2 removal and O2

generation

COz removal only

System Mass

Lighter (e.g., 4.3 Ibs lighter for

a 4-hour mission)

Heavier (requires separate Oz

supply)

System Volume

Smaller (e.g., 80 in3 smaller for

a 4-hour mission)

Larger

Primary Reaction

2Li202 + 2C0O2 — 2Li2COs +
(@F)

2LIOH + CO2 - Li2COs3 + H20

Comparison based on a 4-hour mission with an average metabolic rate of 2000 BTU/hr.[2]

Experimental Protocols

The following is a generalized protocol for the experimental evaluation of a lithium peroxide

canister for air revitalization, based on established testing methodologies.
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Objective: To determine the carbon dioxide absorption capacity and oxygen generation rate of
a lithium peroxide canister under simulated operational conditions.

Materials and Equipment:
 Lithium peroxide canister of defined geometry and packing density.

o Gas supply of a known CO:z concentration in an inert gas (e.g., nitrogen) or air, with
controlled humidity.

o Mass flow controllers to regulate gas flow rates.

o Atest chamber or housing for the canister.

o Temperature sensors (thermocouples) placed within the canister bed.

e CO:2 and Oz gas analyzers for continuous monitoring of inlet and outlet gas concentrations.
e A data acquisition system to log all sensor readings.

o A back-pressure regulator to maintain system pressure.

o Safety equipment for handling reactive chemicals.

Experimental Workflow Diagram:
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Caption: Experimental workflow for evaluating a lithium peroxide canister.
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Procedure:

e System Preparation:

[¢]

Prepare a gas mixture with the desired CO2 concentration and relative humidity.

[e]

Install the lithium peroxide canister into the test chamber, ensuring a leak-tight seal.

[e]

Place thermocouples at various points within the canister bed to monitor the temperature
profile.

[e]

Calibrate the CO2 and Oz analyzers using standard gas mixtures.
o Test Initiation:

o Initiate the flow of the prepared gas mixture through the canister at a predetermined flow
rate, simulating the operational environment.

o Begin recording data from all sensors, including inlet and outlet gas concentrations,
temperatures, and pressure drop across the canister.

e Monitoring:

o Continuously monitor the outlet CO2 concentration. The "breakthrough point” is defined as
the time when the outlet CO2 concentration reaches a predefined upper limit (e.g., 0.5% or
3.8 torr).

o Monitor the temperature within the canister bed. A significant temperature increase is
expected due to the exothermic nature of the reaction.

e Test Conclusion:

o The test is concluded when the breakthrough point is reached, or after a predetermined
duration.

o Stop the flow of the reactant gas and purge the system with an inert gas.

o Data Analysis:
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o Integrate the difference between the inlet and outlet CO2 concentrations over time to
calculate the total mass of COz absorbed.

o Integrate the difference between the outlet and inlet Oz concentrations over time to
calculate the total mass of Oz generated.

o Analyze the temperature profile to understand the reaction front progression and thermal
characteristics of the canister.

Conclusion

Lithium peroxide is a highly effective, dual-purpose chemical for air revitalization in life support
systems, offering advantages in terms of mass and volume savings over traditional lithium
hydroxide systems.[2] The performance of lithium peroxide is critically dependent on
operational parameters, particularly humidity and temperature, and can be enhanced through
the use of catalysts. The provided experimental protocols offer a framework for the systematic
evaluation of lithium peroxide canisters to ensure their suitability for specific mission
requirements. Further research and development can focus on optimizing canister design,
catalyst formulations, and thermal management to maximize the efficiency and longevity of
lithium peroxide-based air revitalization systems.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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